Cas no 2144885-99-2 (trans-3-methoxy-N-methyl-cyclobutanamine)

• Product Name: trans-3-methoxy-N-methyl-cyclobutanamine
• CAS No: 2144885-99-2
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD30700460
• CID: 5268262
• PubChem ID: 55295891
• Update Time: 2026-03-09

trans-3-methoxy-N-methyl-cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-methoxy-N-methyl-, trans-
• trans-3-methoxy-N-methyl-cyclobutanamine

• MDL： MFCD30700460
• Inchi： 1S/C6H13NO/c1-7-5-3-6(4-5)8-2/h5-7H,3-4H2,1-2H3/t5-,6-
• InChI Key： XBSDJXNXYCRWDX-IZLXSQMJSA-N
• SMILES： [C@@H]1(NC)C[C@@H](OC)C1

Additional information on trans-3-methoxy-N-methyl-cyclobutanamine

Comprehensive Overview of trans-3-methoxy-N-methyl-cyclobutanamine (CAS No. 2144885-99-2): Properties, Applications, and Industry Insights

The compound trans-3-methoxy-N-methyl-cyclobutanamine (CAS No. 2144885-99-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. As a derivative of cyclobutane, this molecule features a methoxy group at the 3-position and an N-methylamine substituent, offering a versatile scaffold for drug discovery and material science. Researchers and industry professionals frequently search for terms like "trans-3-methoxy-N-methyl-cyclobutanamine synthesis" or "CAS 2144885-99-2 applications," reflecting its growing relevance in specialized fields.

One of the key attributes of trans-3-methoxy-N-methyl-cyclobutanamine is its stereochemical configuration, which influences its reactivity and binding affinity in biological systems. The trans orientation of the methoxy and N-methyl groups enhances its stability compared to its cis counterpart, making it a preferred candidate for studies involving chiral intermediates. Recent publications have highlighted its role in the development of central nervous system (CNS) therapeutics, aligning with the rising demand for novel neuroactive compounds. Searches for "cyclobutanamine derivatives in medicine" or "N-methylated cyclobutane analogs" underscore this trend.

From a synthetic chemistry perspective, CAS 2144885-99-2 serves as a valuable building block for constructing complex molecular architectures. Its cyclobutane ring introduces strain, which can be leveraged to achieve selective transformations under controlled conditions. Laboratories exploring "strained ring systems in catalysis" or "methoxy-substituted cyclobutanes" often cite this compound as a model substrate. Additionally, its compatibility with modern techniques like flow chemistry and photocatalysis has expanded its utility in high-throughput synthesis platforms.

Beyond pharmaceuticals, trans-3-methoxy-N-methyl-cyclobutanamine has found niche applications in agrochemicals and materials science. Its ability to modulate physicochemical properties—such as solubility and lipophilicity—makes it a candidate for designing crop protection agents or polymeric additives. Queries like "cyclobutanamine in agriculture" or "functionalized cyclobutanes for materials" reflect cross-disciplinary interest. Furthermore, its low environmental persistence aligns with the global push toward green chemistry, a topic dominating forums and search engine trends.

Quality control and analytical profiling are critical for CAS 2144885-99-2, given its specialized applications. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and stereochemical integrity. Industry stakeholders frequently search for "analytical methods for cyclobutanamine derivatives" or "CAS 2144885-99-2 specifications," emphasizing the need for standardized protocols. Regulatory compliance, particularly in regions like the EU and North America, further drives demand for well-characterized batches.

In conclusion, trans-3-methoxy-N-methyl-cyclobutanamine (CAS No. 2144885-99-2) represents a compelling case study in the convergence of synthetic innovation and applied science. Its multifaceted utility—from drug development to sustainable materials—resonates with contemporary research priorities. As interest in "small ring systems" and "bioactive amines" continues to surge, this compound is poised to remain a focal point in scientific and industrial discourse.